Cas no 1333508-93-2 (4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine)

• Product Name: 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine
• CAS No: 1333508-93-2
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 1232882
• PubChem ID: 58043799
• Update Time: 2025-10-29

4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6,?7-?dihydro-4H-?Pyrazolo[5,?1-?c]?[1,?4]?oxazin-?2-?amine
• 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-amine
• 4H-Pyrazolo[5,1-c][1,4]oxazin-2-amine, 6,7-dihydro-
• 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine
• XBWPMCBABWSUNG-UHFFFAOYSA-N
• 1333508-93-2
• DA-36724
• SCHEMBL1392881
• 6,7-Dihydro-1H-pyrazolo[5,1-c][1,4]oxazin-2(4H)-imine
• 2-Amino-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine
• EN300-374469
• MFCD24387322
• SY251773
• CS-0444766
• DTXSID701235261

• Inchi： 1S/C6H9N3O/c7-6-3-5-4-10-2-1-9(5)8-6/h3H,1-2,4H2,(H2,7,8)
• InChI Key： XBWPMCBABWSUNG-UHFFFAOYSA-N
• SMILES： O1CC2=CC(N)=NN2CC1

Computed Properties

• Exact Mass: 139.074561919 g/mol
• Monoisotopic Mass: 139.074561919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 53.1
• Molecular Weight: 139.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine

4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine (CAS No. 1333508-93-2): An Emerging Compound in Medicinal Chemistry

4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine (CAS No. 1333508-93-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolo[3,2-c][1,4]oxazines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine.

Chemical Structure and Synthesis

The chemical structure of 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine is characterized by a fused heterocyclic system consisting of a pyrazole ring and an oxazine ring. The presence of these rings imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The synthesis of 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine typically involves multi-step reactions that include the formation of the pyrazole ring followed by the construction of the oxazine ring. Recent studies have explored various synthetic routes to improve yield and purity while reducing reaction time and cost.

Biological Activities

4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine has been investigated for its potential as a therapeutic agent in several disease areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the aggregation of amyloid-beta (Aβ) peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine has also demonstrated anti-inflammatory activity. Studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Future Prospects

The therapeutic potential of 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine has led to several preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in animal models of neurodegenerative diseases and inflammatory disorders. These studies have demonstrated that the compound is well-tolerated with a favorable safety profile.

In recent years, several pharmaceutical companies have initiated clinical trials to evaluate the safety and efficacy of 4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine. Early-phase clinical trials have shown encouraging results in terms of pharmacokinetics and pharmacodynamics. However, more extensive clinical trials are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

Conclusion

4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine (CAS No. 1333508-93-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development in areas such as neurodegenerative diseases and inflammatory disorders. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and pave the way for its future use in medicine.